Cas no 2138404-59-6 (N-[2-(cyclopent-3-en-1-yl)ethyl]-3-methoxypropanamide)

• Product Name: N-[2-(cyclopent-3-en-1-yl)ethyl]-3-methoxypropanamide
• CAS No: 2138404-59-6
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 6594882
• PubChem ID: 165450759
• Update Time: 2025-05-21

N-[2-(cyclopent-3-en-1-yl)ethyl]-3-methoxypropanamide Chemical and Physical Properties

Names and Identifiers

• EN300-712394
• 2138404-59-6
• N-[2-(cyclopent-3-en-1-yl)ethyl]-3-methoxypropanamide

• Inchi： 1S/C11H19NO2/c1-14-9-7-11(13)12-8-6-10-4-2-3-5-10/h2-3,10H,4-9H2,1H3,(H,12,13)
• InChI Key： BZKZEDGVDJRFNX-UHFFFAOYSA-N
• SMILES： O=C(CCOC)NCCC1CC=CC1

Computed Properties

• Exact Mass: 197.141578849g/mol
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.3Ų

Additional information on N-[2-(cyclopent-3-en-1-yl)ethyl]-3-methoxypropanamide

Comprehensive Overview of N-[2-(cyclopent-3-en-1-yl)ethyl]-3-methoxypropanamide (CAS No. 2138404-59-6)

N-[2-(cyclopent-3-en-1-yl)ethyl]-3-methoxypropanamide (CAS No. 2138404-59-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique cyclopentenyl and methoxypropanamide functional groups, is widely studied for its potential applications in drug development and therapeutic agents. Researchers are particularly interested in its structural properties, which make it a promising candidate for modulating biological pathways.

The molecular structure of N-[2-(cyclopent-3-en-1-yl)ethyl]-3-methoxypropanamide includes a cyclopentenyl ring, which is known for its versatility in organic synthesis. This feature allows the compound to interact with various biological targets, making it a valuable tool in medicinal chemistry. The presence of the methoxypropanamide group further enhances its solubility and bioavailability, which are critical factors in drug formulation. These properties align with current trends in the pharmaceutical industry, where there is a growing demand for compounds with improved pharmacokinetic profiles.

One of the key areas of interest for N-[2-(cyclopent-3-en-1-yl)ethyl]-3-methoxypropanamide is its potential role in addressing neurological disorders. With the increasing prevalence of conditions such as Alzheimer's disease and Parkinson's disease, researchers are exploring novel compounds that can target specific neural pathways. The structural motifs present in this compound suggest it could interact with neurotransmitter systems, offering a new avenue for therapeutic intervention. This aligns with the broader industry focus on neurodegenerative disease research, a topic frequently searched in academic and pharmaceutical circles.

In addition to its pharmaceutical applications, N-[2-(cyclopent-3-en-1-yl)ethyl]-3-methoxypropanamide is also being investigated for its utility in agrochemicals. The compound's ability to influence biological processes makes it a candidate for developing new pesticides or plant growth regulators. This is particularly relevant given the rising global demand for sustainable agricultural solutions. Farmers and agronomists are increasingly searching for eco-friendly alternatives to traditional chemicals, and this compound could play a role in meeting those needs.

The synthesis of N-[2-(cyclopent-3-en-1-yl)ethyl]-3-methoxypropanamide involves multi-step organic reactions, often starting from readily available precursors like cyclopentadiene and methoxypropanoic acid derivatives. Advanced techniques such as catalytic hydrogenation and amide coupling are typically employed to achieve high yields and purity. These methods are of interest to synthetic chemists who frequently search for optimized protocols to produce complex molecules efficiently.

From a commercial perspective, the demand for N-[2-(cyclopent-3-en-1-yl)ethyl]-3-methoxypropanamide is expected to grow as its applications become more widely recognized. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of research institutions and pharmaceutical companies. Market analysts note that compounds with dual applications in medicine and agriculture are particularly attractive, as they offer diversified revenue streams for producers.

Safety and handling of N-[2-(cyclopent-3-en-1-yl)ethyl]-3-methoxypropanamide follow standard laboratory protocols for organic compounds. While it is not classified as hazardous under current regulations, proper storage conditions—such as protection from moisture and extreme temperatures—are recommended to maintain its stability. These precautions are commonly searched by laboratory technicians and quality control professionals working with similar compounds.

Looking ahead, the future research directions for N-[2-(cyclopent-3-en-1-yl)ethyl]-3-methoxypropanamide may include detailed mechanistic studies to elucidate its interactions at the molecular level. Computational chemistry approaches, such as molecular docking simulations, could provide valuable insights into its binding affinities with biological targets. Such studies are increasingly popular in drug discovery pipelines and are frequently the subject of scientific literature searches.

In conclusion, N-[2-(cyclopent-3-en-1-yl)ethyl]-3-methoxypropanamide (CAS No. 2138404-59-6) represents an intriguing compound with multifaceted potential across pharmaceutical and agrochemical domains. Its unique structural features and promising biological activities make it a compound worth watching in coming years as research uncovers more about its capabilities and applications.